Cas no 2229175-63-5 (2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine
• CAS No: 2229175-63-5
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 5946242
• PubChem ID: 165631530
• Update Time: 2025-05-19

2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine
• EN300-1948364
• 2229175-63-5

• Inchi： 1S/C8H13F2NO/c9-8(10)5-7(8,11)6-3-1-2-4-12-6/h6H,1-5,11H2
• InChI Key： QZGQYUYOJFOYCX-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1CCCCO1)N)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229175-63-5 and Product Name: 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine

The compound with the CAS number 2229175-63-5 and the product name 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine and oxygen atoms in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluoroalkyl groups. These modifications often enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine molecule is no exception, as its cyclopropane ring and oxane moiety contribute to its unique reactivity and potential pharmacological effects.

One of the most compelling aspects of this compound is its structural versatility. The cyclopropane ring, known for its strained three-membered structure, can facilitate conformational flexibility, which is often desirable in drug design. This feature allows the molecule to interact effectively with biological targets. Additionally, the oxan-2-yl substituent introduces an oxygen-rich environment that can influence both the electronic properties and solubility of the compound.

Recent studies have highlighted the role of fluorinated compounds in modulating enzyme activity and receptor binding. The fluorine atoms in 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine are particularly noteworthy, as they can enhance the compound's interaction with biological targets by increasing lipophilicity and reducing metabolic degradation. This has led to increased interest in developing fluorinated derivatives as pharmacological agents.

The synthesis of 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine presents unique challenges due to the sensitivity of its functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed reactions and protecting group strategies have been instrumental in optimizing its synthesis pathway.

In terms of pharmacological applications, preliminary studies suggest that 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine may exhibit properties relevant to treating various therapeutic areas. For instance, its structural motifs could be leveraged to develop inhibitors targeting enzymes involved in inflammatory pathways or to create novel agonists for G protein-coupled receptors (GPCRs). The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for central nervous system (CNS) drug discovery.

The integration of computational chemistry into drug design has further accelerated the exploration of 2,2-difluoro-1-(oxan-2-yl)cyclopropan-1-amine. Molecular modeling techniques have enabled researchers to predict its binding interactions with potential targets with remarkable accuracy. This has facilitated the rapid identification of lead compounds and has streamlined the optimization process for drug candidates.

Moreover, green chemistry principles have been increasingly applied to the synthesis of this compound. Efforts to minimize waste generation and reduce energy consumption have not only improved sustainability but have also enhanced cost-effectiveness in large-scale production. Such advancements align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

Future research directions for 2,2-difluoro-1-(oxan-2-y lcyclopropan - 1 - amine) include exploring its mechanism of action in vitro and in vivo. Understanding how it interacts with biological systems at a molecular level will provide critical insights into its therapeutic potential. Additionally, investigating analogs derived from this compound could uncover new pharmacophores with enhanced efficacy or reduced side effects.

The regulatory landscape for novel pharmaceutical compounds like 2229175 - 63 - 5 is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that clinical-grade material is produced consistently and safely. As regulatory bodies continue to evaluate new chemical entities, compounds like this one will play a pivotal role in advancing therapeutic options for patients worldwide.

In conclusion, 2229175 - 63 - 5 and its corresponding product name, 22 , 22 - difluoro - 1 - ( oxan - 2 - y l ) cyc lo pro pan - 1 - am ine, represent a significant contribution to modern pharmaceutical chemistry. Their unique structural features and promising pharmacological properties position them as valuable tools for drug discovery and development. As research progresses, these compounds are likely to uncover new therapeutic possibilities across multiple disease areas.